Cas no 1281165-62-5 (2-(3-fluorophenyl)-N-(2-{[1-(prop-2-yn-1-yl)piperidin-4-yl]formamido}ethyl)acetamide)

• Product Name: 2-(3-fluorophenyl)-N-(2-{[1-(prop-2-yn-1-yl)piperidin-4-yl]formamido}ethyl)acetamide
• CAS No: 1281165-62-5
• MF: C₁₉H₂₄FN₃O₂
• MW: 345.41116809845
• CID: 5990915
• PubChem ID: 53537667
• Update Time: 2025-08-03

2-(3-fluorophenyl)-N-(2-{[1-(prop-2-yn-1-yl)piperidin-4-yl]formamido}ethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS034749558
• EN300-26622853
• N-[2-[[2-(3-fluorophenyl)acetyl]amino]ethyl]-1-prop-2-ynylpiperidine-4-carboxamide
• Z970867770
• 2-(3-fluorophenyl)-N-(2-{[1-(prop-2-yn-1-yl)piperidin-4-yl]formamido}ethyl)acetamide
• 1281165-62-5

• Inchi： 1S/C19H24FN3O2/c1-2-10-23-11-6-16(7-12-23)19(25)22-9-8-21-18(24)14-15-4-3-5-17(20)13-15/h1,3-5,13,16H,6-12,14H2,(H,21,24)(H,22,25)
• InChI Key： SDNUJRCMRPDTSW-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CC(NCCNC(C1CCN(CC#C)CC1)=O)=O

Computed Properties

• Exact Mass: 345.18525518g/mol
• Monoisotopic Mass: 345.18525518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 61.4Ų

Additional information on 2-(3-fluorophenyl)-N-(2-{[1-(prop-2-yn-1-yl)piperidin-4-yl]formamido}ethyl)acetamide

Professional Introduction to Compound with CAS No. 1281165-62-5 and Product Name: 2-(3-fluorophenyl)-N-(2-{[1-(prop-2-yn-1-yl)piperidin-4-yl]formamido}ethyl)acetamide

The compound with the CAS number 1281165-62-5 and the product name 2-(3-fluorophenyl)-N-(2-{[1-(prop-2-yn-1-yl)piperidin-4-yl]formamido}ethyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structure, has garnered attention due to its potential applications in drug development, particularly in addressing complex biological pathways. The presence of a 3-fluorophenyl group and a propargyl-piperidine moiety suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their ability to enhance metabolic stability and binding affinity. The 3-fluorophenyl substituent in this compound likely contributes to its pharmacokinetic properties, improving its bioavailability and duration of action. This is particularly relevant in the development of treatments for chronic diseases where sustained efficacy is crucial.

The core structure of the compound includes an acetamide group, which is a common pharmacophore in many therapeutic agents. The formamido moiety attached to the piperidine ring introduces additional functional diversity, enabling interactions with various biological receptors. This design allows for fine-tuning of the molecule's properties, such as solubility and lipophilicity, which are critical factors in drug formulation.

One of the most intriguing aspects of this compound is the incorporation of a propargyl-piperidine scaffold. Propargyl groups are known for their ability to participate in diverse chemical reactions, including copper-catalyzed coupling reactions, which can be exploited for further derivatization. This flexibility makes the compound a valuable tool for medicinal chemists seeking to explore new chemical spaces. The piperidine ring, on the other hand, is frequently found in drugs targeting central nervous system disorders due to its ability to cross the blood-brain barrier.

Current research in medicinal chemistry emphasizes the development of molecules that can modulate multiple targets simultaneously. The structure of 2-(3-fluorophenyl)-N-(2-{[1-(prop-2-yn-1-yl)piperidin-4-yl]formamido}ethyl)acetamide aligns well with this trend. The combination of the 3-fluorophenyl, propargyl-piperidine, and acetamide groups suggests potential activity against a range of therapeutic targets, including enzymes and receptors involved in inflammation, pain, and neurodegeneration.

In vitro studies have begun to elucidate the biological activity of this compound. Preliminary data indicate that it exhibits moderate binding affinity to certain enzymes implicated in disease pathways. The presence of the fluorine atom enhances its interaction with these targets, potentially leading to improved therapeutic outcomes. Additionally, the propargyl group provides a handle for further chemical modifications, allowing researchers to optimize its pharmacological profile.

The synthesis of this compound represents a testament to the progress in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of functional groups while maintaining regioselectivity. Advanced techniques such as transition metal-catalyzed reactions have been employed to construct the complex framework efficiently. This synthetic approach not only highlights the skill of modern chemists but also underscores the importance of innovation in drug discovery.

As our understanding of disease mechanisms continues to evolve, so does our approach to drug development. Compounds like 2-(3-fluorophenyl)-N-(2-{[1-(prop-2-yn-1-yl)piperidin-4-yl]formamido}ethyl)acetamide exemplify how structural complexity can be leveraged to develop novel therapeutics. By integrating insights from computational chemistry and high-throughput screening, researchers can accelerate the identification of promising candidates for further clinical evaluation.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structure makes it an attractive scaffold for developing probes used in biochemical research. These probes can help scientists unravel complex biological processes by providing detailed insights into molecular interactions at a cellular level.

In conclusion, the compound with CAS number 1281165-62-5 and product name 2-(3-fluorophenyl)-N-(2-{[1-(prop-2-yn-1-yl)piperidin-4-yll]formamido}ethyl)acetamide represents a significant advancement in pharmaceutical chemistry. Its intricate structure and multifaceted interactions with biological targets make it a promising candidate for further investigation. As research continues, we can expect this compound to play a pivotal role in developing new treatments for various diseases.